molecular formula C10H10N2 B1593523 1-Methyl-3-phenyl-1H-pyrazole CAS No. 3463-26-1

1-Methyl-3-phenyl-1H-pyrazole

Cat. No. B1593523
CAS RN: 3463-26-1
M. Wt: 158.2 g/mol
InChI Key: AQQUNJMVAKJGKR-UHFFFAOYSA-N
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Description

1-Methyl-3-phenyl-1H-pyrazole is a compound with the molecular weight of 158.2 . It is a solid or semi-solid or liquid at room temperature . The IUPAC name for this compound is 1-methyl-3-phenyl-1H-pyrazole .


Synthesis Analysis

The synthesis of pyrazole compounds involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach .


Molecular Structure Analysis

The molecular structure of 1-Methyl-3-phenyl-1H-pyrazole consists of a five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms .


Chemical Reactions Analysis

Pyrazoles undergo various chemical reactions. For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as “CNN” building block to terminal alkynes provides pyrazoles . A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives .


Physical And Chemical Properties Analysis

1-Methyl-3-phenyl-1H-pyrazole is a solid or semi-solid or liquid at room temperature .

Scientific Research Applications

Medicinal Chemistry

Pyrazoles, including 1-Methyl-3-phenyl-1H-pyrazole, have a wide range of applications in medicinal chemistry . They are used as scaffolds in the synthesis of bioactive chemicals . They have been found to exhibit numerous biological activities, such as antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, and antioxidant properties .

Drug Discovery

In the field of drug discovery, 1-Methyl-3-phenyl-1H-pyrazole is of significant interest. Its derivatives have been found to exhibit a variety of pharmacological activities, making it a valuable compound in the development of new drugs .

Agrochemistry

1-Methyl-3-phenyl-1H-pyrazole also finds applications in agrochemistry . Its derivatives can be used in the development of new pesticides and herbicides .

Coordination Chemistry

In coordination chemistry, 1-Methyl-3-phenyl-1H-pyrazole is used due to its ability to form complexes with various metals .

Organometallic Chemistry

1-Methyl-3-phenyl-1H-pyrazole is also used in organometallic chemistry . It can form organometallic compounds, which are used in a variety of applications, from catalysis to materials science .

Synthesis of Pyrazole Derivatives

1-Methyl-3-phenyl-1H-pyrazole is used in the synthesis of various pyrazole derivatives . These derivatives have a wide range of applications in different fields of science .

Biological Research

In biological research, 1-Methyl-3-phenyl-1H-pyrazole derivatives have been found to induce apoptosis in certain types of cells . This property is particularly useful in cancer research .

Green Chemistry

Lastly, 1-Methyl-3-phenyl-1H-pyrazole is used in green chemistry . Its derivatives can be synthesized using environmentally friendly methods, contributing to the development of sustainable chemical processes .

Safety and Hazards

The safety information for 1-Methyl-3-phenyl-1H-pyrazole includes hazard statements H315-H319-H335 . Precautionary statements include P233-P260-P261-P264-P271-P280-P302+P352-P304-P304+P340-P305+P351+P338-P312-P321-P330-P332+P313-P337+P313-P340-P362-P403-P403+P233-P405-P501 .

Future Directions

The future directions for the study and application of pyrazole compounds like 1-Methyl-3-phenyl-1H-pyrazole are vast. They are frequently used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . The goal of current research is to discuss the developments in synthetic techniques and biological activity related to pyrazole derivatives .

Mechanism of Action

Target of Action

1-Methyl-3-phenyl-1H-pyrazole is a pyrazole derivative that has been found to have diverse pharmacological effects . Pyrazole derivatives have been found to target Leishmania aethiopica clinical isolate and Plasmodium berghei .

Mode of Action

It’s known that pyrazole derivatives function by interacting with their targets in a specific manner . For instance, phenylpyrazole insecticides, which are chemically related to 1-Methyl-3-phenyl-1H-pyrazole, function by blocking glutamate-activated chloride channels in insects .

Biochemical Pathways

It’s known that pyrazole derivatives can affect various biochemical pathways, leading to their diverse pharmacological effects . For instance, some pyrazole derivatives have been found to inhibit the activity of dipeptidylpeptidase 4, an enzyme involved in glucose metabolism .

Pharmacokinetics

It’s known that the pharmacokinetic properties of a compound can greatly impact its bioavailability and therapeutic effects .

Result of Action

It’s known that pyrazole derivatives can have potent antileishmanial and antimalarial activities . For instance, some pyrazole derivatives have been found to have significant inhibitory effects against Leishmania aethiopica clinical isolate and Plasmodium berghei .

Action Environment

The action, efficacy, and stability of 1-Methyl-3-phenyl-1H-pyrazole can be influenced by various environmental factors. It’s important to note that the action of a compound can be influenced by factors such as temperature, pH, and the presence of other compounds .

properties

IUPAC Name

1-methyl-3-phenylpyrazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10N2/c1-12-8-7-10(11-12)9-5-3-2-4-6-9/h2-8H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AQQUNJMVAKJGKR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=CC(=N1)C2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90188200
Record name 1-Methyl-3-phenylpyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90188200
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

158.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Methyl-3-phenyl-1H-pyrazole

CAS RN

3463-26-1
Record name 1-Methyl-3-phenylpyrazole
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003463261
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 1-Methyl-3-phenylpyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90188200
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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